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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Undecenoyl chloride, also known as 10-undecenoyl chloride, is a highly reactive

bifunctional molecule that serves as a critical building block in various fields of chemical

synthesis.[1] Its structure, featuring a terminal double bond and a reactive acyl chloride group,

makes it a versatile reagent for introducing a C11 aliphatic chain with terminal unsaturation into

a wide range of molecules. This guide provides a comprehensive overview of its chemical

properties, reactivity, and key experimental applications.

Core Chemical Properties
Undecenoyl chloride is a colorless to pale yellow liquid with a pungent odor.[2] Its physical

and chemical properties are summarized below.

Physical and Spectroscopic Data
The fundamental properties of undecenoyl chloride are essential for its handling,

characterization, and use in quantitative experiments.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₉ClO [2][3]

Molecular Weight 202.72 g/mol [4][5]

Appearance
Colorless to light yellow clear

liquid
[2]

Boiling Point 120-122 °C at 10 mmHg [4][6]

Density 0.944 g/mL at 25 °C [4][6]

Refractive Index (n20/D) 1.454 [4][6]

Flash Point 93 °C (199.4 °F) [4][7]

CAS Number 38460-95-6 [4]

EC Number 253-951-0 [4]

Spectroscopic data for undecenoyl chloride can be found in various databases, providing

confirmation of its structure.[8][9][10][11]

Chemical Reactivity and Mechanisms
The reactivity of undecenoyl chloride is dominated by the electrophilic nature of the carbonyl

carbon, which is susceptible to nucleophilic attack. This reactivity is enhanced by the electron-

withdrawing effects of both the chlorine and oxygen atoms.[12] It readily undergoes

nucleophilic acyl substitution reactions.[3]

General Reaction Pathway
The primary mechanism for the reaction of undecenoyl chloride with nucleophiles is a

nucleophilic addition-elimination reaction. The nucleophile first attacks the carbonyl carbon,

forming a tetrahedral intermediate. Subsequently, the carbonyl double bond reforms, and the

chloride ion is eliminated as a leaving group.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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